Cas no 70744-14-8 (2-({(tert-butoxy)carbonylamino}amino)-2-phenylacetic acid)

• Product Name: 2-({(tert-butoxy)carbonylamino}amino)-2-phenylacetic acid
• CAS No: 70744-14-8
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 546747
• PubChem ID: 24977248
• Update Time: 2025-04-19

2-({(tert-butoxy)carbonylamino}amino)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylic acid, 2-(carboxyphenylmethyl)-,1-(1,1-dimethylethyl) ester
• Hydrazinecarboxylic acid, 2-(carboxyphenylmethyl)-, 1-(1,1-dimethylethyl) ester
• 2-({(tert-butoxy)carbonylamino}amino)-2-phenylacetic acid

• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(18)15-14-10(11(16)17)9-7-5-4-6-8-9/h4-8,10,14H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： QRCFNNXHIHBTMJ-UHFFFAOYSA-N
• SMILES： N(C(OC(C)(C)C)=O)NC(C(O)=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 266.12674
• Monoisotopic Mass: 266.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7A^2

Experimental Properties

• PSA: 87.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives